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Compound Name: BA 74

Cat. No.: B1176561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis and purification of the endohedral

metallofullerene Ba@C74. The methodology is based on the widely used Krätschmer-Huffman

arc-discharge method, followed by a multi-step High-Performance Liquid Chromatography

(HPLC) purification process.

Introduction
Endohedral metallofullerenes, which are fullerenes with metal atoms encapsulated within their

carbon cage, are a class of novel materials with unique electrochemical and magnetic

properties. These characteristics make them promising candidates for various applications,

including contrast agents in magnetic resonance imaging (MRI), radiotracers, and components

in advanced electronic devices. Ba@C74, in particular, has been a subject of structural and

spectroscopic studies. The synthesis of high-purity Ba@C74 is a critical step for its further

investigation and application. This protocol outlines the key steps and parameters for its

production and isolation.

Experimental Overview
The synthesis of Ba@C74 is a multi-step process that begins with the preparation of a barium-

graphite composite anode. This anode is then vaporized in an electric arc under an inert

atmosphere to produce a soot containing a mixture of fullerenes. The soluble components of
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the soot are extracted, and the desired Ba@C74 is isolated from other fullerenes through a

sequential HPLC purification.
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in Helium Atmosphere

Collection of
Fullerene-Containing Soot
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(Separation by Fullerene Size)
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(Separation of Metallo- vs. Empty Fullerenes)

Step 3: Isomer Separation HPLC
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Figure 1. Experimental workflow for the synthesis and purification of Ba@C74.

Experimental Protocols
Preparation of Barium-Graphite Composite Anode
The anode for the arc-discharge process is a composite material containing graphite and a

source of barium.

Materials:

High-purity graphite powder

Barium oxide (BaO) or Barium carbonate (BaCO3)

Graphite rods (pre-drilled with a central hole)

Procedure:

Thoroughly mix the graphite powder with the barium compound. A typical starting ratio is

2-5% barium compound by weight.

Pack the mixture tightly into the hole of the pre-drilled graphite rod.

Cure the packed rod by baking it at a high temperature (e.g., 1000-1200 °C) under

vacuum or an inert atmosphere for several hours to remove any volatile impurities.

Arc-Discharge Synthesis
The synthesis is carried out in a Krätschmer-Huffman fullerene generator.

Apparatus:

Krätschmer-Huffman generator with a water-cooled chamber

DC or RF power supply
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Graphite cathode

Vacuum pump

Helium gas supply

Procedure:

Install the prepared barium-graphite composite anode and the graphite cathode in the

generator.

Evacuate the chamber to a low pressure (<10 mTorr).

Backfill the chamber with helium gas to a pressure of 100-200 Torr.

Initiate an electric arc between the anode and cathode. The typical DC parameters are a

current of 100-150 A and a voltage of 20-30 V. For an RF method, the power and

frequency will depend on the specific generator.

Maintain the arc, ensuring a steady evaporation of the anode. The process consumes the

anode, and the resulting soot deposits on the chamber walls.

After the anode is consumed, turn off the power supply and allow the chamber to cool.

Carefully collect the soot from the chamber walls.

Solvent Extraction
The collected soot is a mixture of insoluble carbon and soluble fullerenes.

Materials:

Collected soot

Toluene or o-xylene

Soxhlet extraction apparatus or an ultrasonic bath

Procedure:
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Place the soot in a cellulose thimble and perform a Soxhlet extraction with toluene or o-

xylene for several hours until the solvent running through the thimble is colorless.

Alternatively, the soot can be suspended in the solvent and subjected to ultrasonication for

several hours.

Filter the resulting solution to remove insoluble carbon particles.

Evaporate the solvent using a rotary evaporator to obtain the crude fullerene extract.

Multi-Step HPLC Purification
The purification of Ba@C74 from the crude extract requires a sequential HPLC process.[1] The

use of specialized fullerene columns is essential for efficient separation.

Apparatus:

Preparative HPLC system with a UV-Vis detector

Appropriate HPLC columns (see below)

HPLC-grade solvents

Procedure: A three-step HPLC separation is typically employed to isolate Ba@C74.[1]

Step 1: Separation of Higher Fullerenes

Column: A size-exclusion column or a Buckyprep column (pyrenylpropyl group bonded

silica).

Mobile Phase: Toluene.

Purpose: To separate the higher fullerenes (>~C70) and the metallofullerene fraction from

the more abundant C60 and C70. The fraction containing the higher and endohedral

fullerenes is collected.

Step 2: Separation of Metallofullerenes from Empty Fullerenes
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Column: A specialized metallofullerene separation column, such as a Buckyprep-M

column (phenothiazinyl group bonded silica).

Mobile Phase: Toluene or a mixture of toluene and a less polar solvent like hexane.

Purpose: This step separates the metallofullerenes from the remaining empty higher

fullerenes. The fraction corresponding to Ba@C74 is collected based on its retention time

and UV-Vis spectrum.

Step 3: Isolation of Ba@C74

Column: A high-resolution fullerene column, potentially another Buckyprep or a similar

specialized column.

Mobile Phase: A carefully optimized mobile phase, which may include toluene, xylene, or

other aromatic solvents.

Purpose: To isolate the Ba@C74 from other metallofullerenes and any remaining

impurities. The purity of the collected fraction should be confirmed by mass spectrometry.

Data Presentation
The following table summarizes the key parameters and expected outcomes of the synthesis

and purification process.
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Parameter Value/Range Notes

Synthesis

Ba Compound in Anode 2-5% by weight
Barium oxide or carbonate are

common choices.

Helium Pressure 100-200 Torr
Optimal pressure may vary

with generator geometry.

Arc Current (DC) 100-150 A
To be adjusted for stable

anode evaporation.

Arc Voltage (DC) 20-30 V

Extraction

Extraction Solvent Toluene or o-xylene

o-xylene has a higher boiling

point and can improve

solubility.

HPLC Purification

Step 1 Column Buckyprep or equivalent
For separation of higher

fullerenes.

Step 1 Mobile Phase Toluene

Step 2 Column Buckyprep-M or equivalent
For separation of

metallofullerenes.

Step 2 Mobile Phase Toluene/Hexane gradient
Gradient composition needs to

be optimized.

Step 3 Column
High-resolution fullerene

column

For final purification of

Ba@C74.

Step 3 Mobile Phase Toluene or xylene
Isocratic or gradient elution

may be used.

Yield and Purity

Crude Ba@C74 Yield < 1% of soluble extract
Highly dependent on synthesis

conditions.
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Final Purity > 99%
As determined by mass

spectrometry.

Characterization
Throughout the purification process, and for the final product, characterization is essential.

Mass Spectrometry: To identify the fullerene species in each fraction and to confirm the final

purity of Ba@C74.

UV-Vis Spectroscopy: Can be used as an online detection method during HPLC and to

characterize the electronic structure of the purified product.

Safety Precautions
The arc-discharge process generates intense light and heat; appropriate shielding and safety

measures must be in place.

Fullerene soot is a fine powder and should be handled in a well-ventilated area or a fume

hood to avoid inhalation.

The organic solvents used for extraction and HPLC are flammable and should be handled

with care.

By following this detailed protocol, researchers can successfully synthesize and purify

Ba@C74 for further scientific investigation and application development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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